Cas no 1262795-35-6 (1-(3,4-Methylenedioxyphenyl)-4,4-diMethyl-d6-pent-1-en-3-one-d3)
1-(3,4-Methylenedioxyphenyl)-4,4-dimethyl-d6-pent-1-en-3-one-d3 is a deuterated and isotopically labeled compound primarily used as an internal standard or reference material in analytical chemistry, particularly in mass spectrometry and NMR studies. The incorporation of deuterium (d6 and d3) enhances its utility in quantitative analysis by minimizing interference from endogenous compounds. Its structural features, including the methylenedioxyphenyl moiety and dimethyl-d6-pentenone backbone, make it valuable for metabolic and pharmacokinetic research. The high isotopic purity ensures accurate tracing and reliable data reproducibility, while its stability under analytical conditions supports consistent performance in method validation and quality control applications.
1262795-35-6 structure
Product Name:1-(3,4-Methylenedioxyphenyl)-4,4-diMethyl-d6-pent-1-en-3-one-d3
CAS No:1262795-35-6
MF:C14H16O3
MW:241.330499649048
CID:1003844
PubChem ID:58478962
Update Time:2025-10-29
1-(3,4-Methylenedioxyphenyl)-4,4-diMethyl-d6-pent-1-en-3-one-d3 Chemical and Physical Properties
Names and Identifiers
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- 1-(3,4-Methylenedioxyphenyl)-4,4-diMethyl-d6-pent-1-en-3-one-d3
- 4,4-DiMethyl-d6-1-(3,4-Methylenedioxyphenyl)-1-penten-3-one-d3
- 4,4-DiMethyl-d6-1-[3,4-(Methylenedioxy)phenyl]-1-penten-3-one-d3
- (E)-1-(1,3-benzodioxol-5-yl)-5,5,5-trideuterio-4,4-bis(trideuteriomethyl)pent-1-en-3-one
- SCHEMBL12222185
- 1262795-35-6
- DTXSID60729326
- (1E)-1-(2H-1,3-Benzodioxol-5-yl)-4,4-bis[(~2~H_3_)methyl](5,5,5-~2~H_3_)pent-1-en-3-one
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- Inchi: 1S/C14H16O3/c1-14(2,3)13(15)7-5-10-4-6-11-12(8-10)17-9-16-11/h4-8H,9H2,1-3H3/b7-5+/i1D3,2D3,3D3
- InChI Key: LXFNQCGNCFRKRR-QPYRMXHWSA-N
- SMILES: O1COC2C=CC(=CC1=2)/C=C/C(C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=O
Computed Properties
- Exact Mass: 241.16600
- Monoisotopic Mass: 241.166435082g/mol
- Isotope Atom Count: 9
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53000
- LogP: 3.04370
1-(3,4-Methylenedioxyphenyl)-4,4-diMethyl-d6-pent-1-en-3-one-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M303972-1mg |
1-(3,4-Methylenedioxyphenyl)-4,4-dimethyl-d6-pent-1-en-3-one-d3 |
1262795-35-6 | 1mg |
$173.00 | 2023-05-18 | ||
| TRC | M303972-10mg |
1-(3,4-Methylenedioxyphenyl)-4,4-dimethyl-d6-pent-1-en-3-one-d3 |
1262795-35-6 | 10mg |
$1326.00 | 2023-05-18 |
1-(3,4-Methylenedioxyphenyl)-4,4-diMethyl-d6-pent-1-en-3-one-d3 Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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